Cas no 1864003-20-2 (Methanone, phenyl(2R)-2-pyrrolidinyl-)

• Product Name: Methanone, phenyl(2R)-2-pyrrolidinyl-
• CAS No: 1864003-20-2
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD29041091
• CID: 5172463
• PubChem ID: 42076589
• Update Time: 2025-05-25

Methanone, phenyl(2R)-2-pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, phenyl(2R)-2-pyrrolidinyl-

• MDL： MFCD29041091
• Inchi： 1S/C11H13NO/c13-11(10-7-4-8-12-10)9-5-2-1-3-6-9/h1-3,5-6,10,12H,4,7-8H2/t10-/m1/s1
• InChI Key： JNMOJXSLHIDBDW-SNVBAGLBSA-N
• SMILES： C(C1=CC=CC=C1)([C@H]1CCCN1)=O

Additional information on Methanone, phenyl(2R)-2-pyrrolidinyl-

Comprehensive Overview of Methanone, phenyl(2R)-2-pyrrolidinyl- (CAS No. 1864003-20-2): Properties, Applications, and Research Insights

In the realm of organic chemistry, Methanone, phenyl(2R)-2-pyrrolidinyl- (CAS No. 1864003-20-2) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its chiral pyrrolidinyl moiety and phenyl ketone group, serves as a versatile intermediate in pharmaceutical and material science research. Its stereospecific configuration (2R) further enhances its value in asymmetric synthesis, a hot topic in modern drug development.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like Methanone, phenyl(2R)-2-pyrrolidinyl-. Researchers are exploring its role in catalysis and bioactive molecule design, addressing common search queries such as "chiral building blocks for pharmaceuticals" or "sustainable synthetic routes for ketone derivatives." The compound's molecular weight and lipophilicity also make it a candidate for blood-brain barrier permeability studies, a critical focus area in CNS drug development.

The synthetic methodology for CAS No. 1864003-20-2 often involves enantioselective catalysis, aligning with the pharmaceutical industry's demand for high-purity intermediates. Analytical techniques like HPLC chiral separation and X-ray crystallography are frequently employed to verify its optical purity and crystal structure. These aspects resonate with laboratory professionals searching for "characterization of chiral ketones" or "QC protocols for stereochemically complex compounds."

From a commercial perspective, Methanone, phenyl(2R)-2-pyrrolidinyl- is cataloged by specialty chemical suppliers as a research-grade material. Its pricing and availability often correlate with demand from contract research organizations (CROs) working on neurological targets or GPCR modulators. Supply chain discussions frequently mention this CAS number in contexts like "scalable synthesis of enantiopure ketones" or "GMP-compatible chiral intermediates," reflecting industry pain points.

Environmental and regulatory considerations for this compound fall under standard organic chemical handling protocols. While not classified as hazardous, proper fume hood usage and waste disposal procedures are recommended—a practical detail often searched by laboratory technicians. The compound's storage stability in various solvents (e.g., under nitrogen atmosphere) is another frequently discussed technical parameter.

Innovative applications of 1864003-20-2 are emerging in material science, particularly in designing chiral dopants for liquid crystals or metal-organic frameworks (MOFs). This interdisciplinary potential makes it relevant to searches like "advanced materials from chiral ketones" or "MOF functionalization strategies." Patent literature reveals its utility in electronic materials and sensor technologies, though most applications remain at the research stage.

For analytical chemists, the spectroscopic fingerprints of Methanone, phenyl(2R)-2-pyrrolidinyl-—including its characteristic IR carbonyl stretch (~1680 cm⁻¹) and NMR chemical shifts—are well-documented. These parameters assist in method development for impurity profiling, a routine requirement in quality control laboratories. Such technical details address common search intents like "NMR reference for pyrrolidinyl ketones" or "HPLC methods for chiral purity analysis."

The future research trajectory for this compound likely involves continuous flow chemistry adaptations and biocatalytic approaches, aligning with the pharmaceutical industry's shift toward sustainable manufacturing. These directions correspond to trending search terms such as "green synthesis of chiral ketones" and "flow chemistry for asymmetric synthesis," positioning CAS No. 1864003-20-2 as a compound of ongoing scientific relevance.